Cas no 2168979-81-3 ((3-Aminocyclobutyl)methanesulfonamide)

• Product Name: (3-Aminocyclobutyl)methanesulfonamide
• CAS No: 2168979-81-3
• MF: C₅H₁₂N₂O₂S
• MW: 164.225979804993
• CID: 6069006
• PubChem ID: 146049675
• Update Time: 2025-08-03

(3-Aminocyclobutyl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• [(1r,3r)-3-aminocyclobutyl]methanesulfonamide
• EN300-7547133
• 2168979-81-3
• (3-aminocyclobutyl)methanesulfonamide
• [(1s,3s)-3-aminocyclobutyl]methanesulfonamide
• 2167706-89-8
• 2727123-68-2
• EN300-37098630
• EN300-37359290
• (3-Aminocyclobutyl)methanesulfonamide

• Inchi： 1S/C5H12N2O2S/c6-5-1-4(2-5)3-10(7,8)9/h4-5H,1-3,6H2,(H2,7,8,9)
• InChI Key： QVJNUIGZODOXFB-UHFFFAOYSA-N
• SMILES： S(CC1CC(C1)N)(N)(=O)=O

Computed Properties

• Exact Mass: 164.06194880g/mol
• Monoisotopic Mass: 164.06194880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 94.6Ų

Additional information on (3-Aminocyclobutyl)methanesulfonamide

Introduction to (3-Aminocyclobutyl)methanesulfonamide (CAS No. 2168979-81-3)

Compound with the CAS number 2168979-81-3, commonly known as (3-Aminocyclobutyl)methanesulfonamide, is a significant molecule in the field of pharmaceutical chemistry and bioorganic synthesis. This compound has garnered attention due to its unique structural properties and potential applications in drug development, particularly in the design of novel therapeutic agents targeting various biological pathways.

The molecular structure of (3-Aminocyclobutyl)methanesulfonamide consists of a cyclobutyl ring substituted with an amine group at the 3-position and a methanesulfonamide moiety. This specific arrangement imparts distinct chemical and pharmacological characteristics, making it a valuable intermediate in synthetic chemistry. The presence of both an amine and a sulfonamide group allows for diverse functionalization, enabling the creation of derivatives with tailored biological activities.

In recent years, there has been growing interest in exploring the pharmacological potential of sulfonamide derivatives. Sulfonamides are well-known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The cyclobutyl framework in (3-Aminocyclobutyl)methanesulfonamide introduces rigidity to the molecule, which can influence its binding affinity to biological targets. This structural feature has been leveraged in the design of small-molecule inhibitors targeting enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer.

One of the most compelling aspects of (3-Aminocyclobutyl)methanesulfonamide is its utility as a building block in medicinal chemistry. The amine group at the 3-position of the cyclobutyl ring can be readily modified through various chemical reactions, such as acylation, alkylation, or coupling with other heterocyclic systems. This flexibility allows chemists to generate a library of derivatives with distinct pharmacological profiles. For instance, recent studies have demonstrated that derivatives of this compound exhibit promising activity against certain kinases, which are key players in signal transduction pathways associated with tumor growth and progression.

The sulfonamide moiety in (3-Aminocyclobutyl)methanesulfonamide also contributes to its pharmacological relevance. Sulfonamides are known to interact with biological targets through hydrogen bonding and dipole-dipole interactions, making them effective at modulating enzyme activity. In particular, methanesulfonamides have shown efficacy in inhibiting bacterial enzymes such as dihydropteroate synthase (DHPS), which is crucial for folic acid biosynthesis in pathogens. This has led to the development of sulfonamides as antibiotics and antimalarial agents.

Recent advancements in computational chemistry have further enhanced the understanding of how (3-Aminocyclobutyl)methanesulfonamide interacts with biological targets. Molecular docking studies have been instrumental in predicting binding affinities and identifying key residues involved in molecular recognition. These insights have guided the optimization of lead compounds into more potent and selective drug candidates. For example, computational modeling has revealed that modifications at the amine group can significantly improve binding affinity to target proteins without compromising solubility or metabolic stability.

In addition to its applications in drug discovery, (3-Aminocyclobutyl)methanesulfonamide has found utility in materials science and agrochemical research. The unique structural features of this compound make it a suitable candidate for developing novel polymers with enhanced mechanical properties or for use as a precursor in agrochemical formulations. The ability to functionalize both the cyclobutyl ring and the sulfonamide group provides chemists with a versatile platform for creating molecules with tailored properties.

The synthesis of (3-Aminocyclobutyl)methanesulfonamide involves multi-step organic transformations that highlight its synthetic versatility. Starting from commercially available precursors such as cyclobutanone or cyclobutanamine, various synthetic routes can be employed to introduce the methanesulfonamide moiety. These include nucleophilic substitution reactions, reductive amination, and sulfonylation processes. Each step is carefully optimized to ensure high yield and purity, which are critical for pharmaceutical applications.

The growing body of research on sulfonamide derivatives underscores their importance as pharmacophores in modern drug discovery. compounds like (3-Aminocyclobutyl)methanesulfonamide continue to inspire new synthetic strategies and pharmacological investigations. As our understanding of biological pathways expands, so does the potential for developing innovative therapeutic agents based on these versatile molecules.

In conclusion, (3-Aminocyclobutyl)methanesulfonamide (CAS No. 2168979-81-3) represents a fascinating compound with diverse applications across pharmaceuticals, materials science, and agrochemicals. Its unique structural features and synthetic accessibility make it an invaluable tool for chemists seeking to develop novel bioactive molecules. With ongoing research efforts aimed at uncovering new applications and refining synthetic methodologies, this compound is poised to play an increasingly significant role in future scientific advancements.